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Compound of Interest

Compound Name: 3-(Benzyloxy)-N-methylaniline

CAS No.: 33905-38-3

Cat. No.: B1289255

Get Quote

An Application Note for the Comprehensive Characterization of 3-(Benzyloxy)-N-
methylaniline

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the analytical techniques for the

comprehensive characterization of 3-(Benzyloxy)-N-methylaniline. It outlines protocols for

spectroscopic and chromatographic methods, including Nuclear Magnetic Resonance (NMR),

Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and High-Performance Liquid

Chromatography (HPLC). The focus is on providing not just step-by-step instructions but also

the scientific rationale behind the experimental choices, ensuring a robust and reproducible

characterization process.

Introduction
3-(Benzyloxy)-N-methylaniline is a substituted aniline derivative with potential applications in

organic synthesis and medicinal chemistry. As with any chemical entity intended for research or

development, its unambiguous identification and purity assessment are critical. This application
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note details an integrated analytical approach to confirm the structure and determine the purity

of 3-(Benzyloxy)-N-methylaniline, ensuring data integrity for downstream applications.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(Benzyloxy)-N-methylaniline is

presented in Table 1.

Table 1: Physicochemical Properties of 3-(Benzyloxy)-N-methylaniline

Property Value Source

CAS Number 33905-38-3 [1]

Molecular Formula C₁₄H₁₅NO [1]

Molecular Weight 213.28 g/mol [1]

MDL Number MFCD09909331 [1]

Spectroscopic Characterization
Spectroscopic techniques are employed to elucidate the molecular structure of 3-(Benzyloxy)-
N-methylaniline by probing the chemical environment of its atoms and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H

and ¹³C NMR should be performed to confirm the connectivity of atoms in 3-(Benzyloxy)-N-
methylaniline.

Expertise & Experience: The choice of a deuterated solvent is crucial. Chloroform-d (CDCl₃) is

a common choice for many organic molecules due to its excellent solubilizing properties. The

predicted chemical shifts are based on the analysis of similar structures and the electronic

effects of the substituents. For instance, the benzyloxy group will deshield the aromatic protons

of the aniline ring, while the N-methyl group will appear as a singlet in the aliphatic region.

Expected ¹H NMR Spectral Data (in CDCl₃, 400 MHz):
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δ 7.2-7.5 (m, 5H): Aromatic protons of the benzyl group.

δ 6.5-7.2 (m, 4H): Aromatic protons of the aniline ring.

δ 5.05 (s, 2H): Methylene protons of the benzyl group (-O-CH₂-Ph).

δ 2.85 (s, 3H): Methyl protons of the N-methyl group (-NH-CH₃).

δ 3.7 (br s, 1H): Amine proton (-NH-). This peak may be broad and its chemical shift can vary

with concentration and temperature.

Expected ¹³C NMR Spectral Data (in CDCl₃, 100 MHz):

δ 159.0: Aromatic carbon attached to the benzyloxy group.

δ 149.0: Aromatic carbon attached to the nitrogen.

δ 137.0: Quaternary aromatic carbon of the benzyl group.

δ 127.0-130.0: Aromatic carbons of both rings.

δ 105.0-115.0: Aromatic carbons of the aniline ring.

δ 70.0: Methylene carbon of the benzyl group (-O-CH₂-Ph).

δ 30.0: Methyl carbon of the N-methyl group (-NH-CH₃).

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, further confirming its identity. Gas chromatography-mass spectrometry (GC-

MS) is a suitable technique for volatile and thermally stable compounds like 3-(Benzyloxy)-N-
methylaniline.

Expertise & Experience: Electron ionization (EI) is a common ionization technique for GC-MS

that provides a reproducible fragmentation pattern, which can be used as a fingerprint for the

compound. The molecular ion peak (M⁺) is expected at m/z 213. The fragmentation pattern can

be predicted based on the stability of the resulting fragments. A prominent peak at m/z 91
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corresponding to the tropylium ion ([C₇H₇]⁺) is a characteristic fragment for benzyl-containing

compounds. Another significant fragment would arise from the cleavage of the C-N bond.

Expected Mass Spectrum (EI):

m/z 213: Molecular ion (M⁺).

m/z 106: [M - C₇H₇O]⁺ fragment.

m/z 91: Tropylium ion ([C₇H₇]⁺).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic absorption of infrared radiation.

Expertise & Experience: The IR spectrum of 3-(Benzyloxy)-N-methylaniline is expected to

show characteristic peaks for the N-H bond of the secondary amine, the C-N bond, the C-O-C

ether linkage, and the aromatic C-H and C=C bonds. The absence of certain peaks, such as a

strong, broad O-H stretch, can be equally informative in confirming the structure.

Expected IR Absorption Bands (cm⁻¹):

3350-3450: N-H stretch (secondary amine).

3000-3100: Aromatic C-H stretch.

2850-2950: Aliphatic C-H stretch (from the methyl and methylene groups).

1580-1620: Aromatic C=C stretch.

1200-1300: C-N stretch.

1000-1100: C-O-C stretch (ether).

Chromatographic Purity Assessment
Chromatographic techniques are essential for determining the purity of a compound by

separating it from any impurities.
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High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC with UV detection is a widely used method for the purity analysis of

organic compounds.

Expertise & Experience: A C18 column is a good starting point for the separation of moderately

polar compounds like 3-(Benzyloxy)-N-methylaniline. The mobile phase, a mixture of

acetonitrile and water, is chosen to provide good resolution and peak shape.[2][3] A gradient

elution may be necessary to separate closely related impurities. The detection wavelength

should be set at a λmax of the compound to ensure high sensitivity. For MS-compatible

methods, formic acid should be used instead of phosphoric acid.[2][3]

Integrated Analytical Workflow
The following diagram illustrates the logical flow of the analytical process for the

comprehensive characterization of 3-(Benzyloxy)-N-methylaniline.
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Caption: Integrated workflow for the characterization of 3-(Benzyloxy)-N-methylaniline.

Protocols
Protocol for NMR Spectroscopy

Sample Preparation:

Accurately weigh 5-10 mg of 3-(Benzyloxy)-N-methylaniline.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing

0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Parameters (400 MHz Spectrometer):

¹H NMR:

Pulse Program: zg30

Number of Scans: 16

Acquisition Time: 4 seconds

Relaxation Delay: 2 seconds

¹³C NMR:

Pulse Program: zgpg30

Number of Scans: 1024

Acquisition Time: 1.5 seconds

Relaxation Delay: 2 seconds

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).
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Phase correct the spectrum.

Calibrate the spectrum by setting the TMS peak to 0.00 ppm for ¹H NMR and 0.0 ppm for

¹³C NMR.

Integrate the peaks in the ¹H NMR spectrum.

Protocol for GC-MS Analysis
Sample Preparation:

Prepare a 1 mg/mL solution of 3-(Benzyloxy)-N-methylaniline in a suitable solvent such

as ethyl acetate or dichloromethane.

Instrument Parameters:

Gas Chromatograph:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium, constant flow rate of 1 mL/min.

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at

15 °C/min, and hold for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.
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Data Analysis:

Identify the peak corresponding to 3-(Benzyloxy)-N-methylaniline in the total ion

chromatogram (TIC).

Analyze the mass spectrum of this peak to identify the molecular ion and characteristic

fragment ions.

Protocol for IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the liquid or solid sample directly onto the ATR crystal.

Ensure good contact between the sample and the crystal.

Instrument Parameters:

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16.

Data Analysis:

Identify the characteristic absorption bands and assign them to the corresponding

functional groups.

Protocol for HPLC Purity Analysis
Sample Preparation:

Prepare a 0.5 mg/mL solution of 3-(Benzyloxy)-N-methylaniline in the mobile phase.

Instrument Parameters:

HPLC System:
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Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to

initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Detection: UV at 254 nm.

Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100.

Data Interpretation and Summary
The following table summarizes the expected analytical data for 3-(Benzyloxy)-N-
methylaniline.

Table 2: Summary of Expected Analytical Data
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Technique Parameter Expected Value

¹H NMR Chemical Shifts (ppm)
Aromatic: 6.5-7.5; Methylene:

~5.05; N-Methyl: ~2.85

¹³C NMR Chemical Shifts (ppm)
Aromatic: 105-159; Methylene:

~70.0; N-Methyl: ~30.0

MS (EI) m/z 213 (M⁺), 106, 91

IR Wavenumber (cm⁻¹)
N-H: 3350-3450; C-O-C: 1000-

1100

HPLC Retention Time
Dependent on the specific

system and conditions

Purity Area % ≥ 95%
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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